![molecular formula C25H42Cl5NO B1206494 Trimethylcetylammonium pentachlorophenate CAS No. 87-76-3](/img/structure/B1206494.png)
Trimethylcetylammonium pentachlorophenate
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Overview
Description
Trimethylcetylammonium pentachlorophenate is a quaternary ammonium salt.
Scientific Research Applications
Analytical Applications in Environmental Monitoring
Environmental Monitoring and Detection Methods Trimethylcetylammonium pentachlorophenate is linked to the detection and monitoring of environmental pollutants such as tributyltin (TBT) and pentachlorophenol (PCP), both of which are recognized as environmental endocrine disruptors. A novel approach using gas chromatography-triple quadrupole mass spectrometry has been developed for analyzing these substances in seawater, demonstrating the compound's utility in environmental monitoring and pollution control (Amendola et al., 2017). Additionally, a gas chromatography-mass spectrometry method, utilizing derivatization with trimethylsilyl-N,N-dimethylcarbamate, was established for the simultaneous determination of phenols and chlorophenols in aqueous samples, signifying the role of related compounds in environmental analytics (Kovács et al., 2008).
Biological Impact Studies
Toxicological and Biological Impact Research Research on pentachlorophenol, a compound related to Trimethylcetylammonium pentachlorophenate, has shown its broad-spectrum biocidal properties, and its effects on organisms have been extensively studied. For instance, the impact of pentachlorophenol on the digestive gland cells of freshwater mussels was assessed, revealing insights into oxidative DNA damage and changes in plasma membrane fluidity, contributing to our understanding of its toxicological properties (Miłowska et al., 2003).
Environmental Remediation
Bioremediation and Environmental Cleanup The bioremediation of pentachlorophenol-contaminated groundwater using immobilized Sphingomonas cells demonstrates the potential application of compounds like Trimethylcetylammonium pentachlorophenate in environmental cleanup. This research highlighted the feasibility of remediating contaminated groundwater through biological treatment systems, marking a significant step in environmental preservation and pollution mitigation (Yang & Lee, 2008).
Sensor Development
Sensor and Detection Technologies Advancements in sensor technology also highlight the relevance of compounds like Trimethylcetylammonium pentachlorophenate in scientific research. A notable development is the creation of an enzyme-free, metal-free, and preconcentration-free electrochemical sensor for pentachlorophenol assay, based on a hollow zeolitic imidazolate framework–derived mesoporous carbon material. This innovation underscores the compound's role in the development of sophisticated detection systems for environmental pollutants (Zhu et al., 2020).
properties
CAS RN |
87-76-3 |
---|---|
Product Name |
Trimethylcetylammonium pentachlorophenate |
Molecular Formula |
C25H42Cl5NO |
Molecular Weight |
549.9 g/mol |
IUPAC Name |
hexadecyl(trimethyl)azanium;2,3,4,5,6-pentachlorophenolate |
InChI |
InChI=1S/C19H42N.C6HCl5O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;7-1-2(8)4(10)6(12)5(11)3(1)9/h5-19H2,1-4H3;12H/q+1;/p-1 |
InChI Key |
FDODMJVLXHAZON-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCCCC[N+](C)(C)C.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-] |
Canonical SMILES |
CCCCCCCCCCCCCCCC[N+](C)(C)C.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-] |
Other CAS RN |
87-76-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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